3-benzyl-5-[(4-bromobenzyl)thio]-4-(4-fluorophenyl)-4H-1,2,4-triazole

• IUPAC Name: 3-benzyl-5-[(4-bromophenyl)methylsulfanyl]-4-(4-fluorophenyl)-1,2,4-triazole
• InChI: InChI=1S/C22H17BrFN3S/c23-18-8-6-17(7-9-18)15-28-22-26-25-21(14-16-4-2-1-3-5-16)27(22)20-12-10-19(24)11-13-20/h1-13H,14-15H2
• InChI Key: COOXOPDIKCETMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN=C(N2C3=CC=C(C=C3)F)SCC4=CC=C(C=C4)Br
• Molecular Formula: C22H17BrFN3S
• Molecular Weight: 454.4 g/mol

Description

3-benzyl-5-[(4-bromobenzyl)thio]-4-(4-fluorophenyl)-4H-1,2,4-triazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are widely used in medicinal chemistry due to their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 3-benzyl-5-[(4-bromobenzyl)thio]-4-(4-fluorophenyl)-4H-1,2,4-triazole is not fully understood. However, it is believed to exert its biological activity by inhibiting various enzymes and signaling pathways involved in cancer cell growth, inflammation, and microbial growth.
Biochemical and Physiological Effects:
3-benzyl-5-[(4-bromobenzyl)thio]-4-(4-fluorophenyl)-4H-1,2,4-triazole has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and exhibit antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-benzyl-5-[(4-bromobenzyl)thio]-4-(4-fluorophenyl)-4H-1,2,4-triazole in lab experiments is its diverse biological activities, which make it a potential candidate for various therapeutic applications. However, one of the limitations is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 3-benzyl-5-[(4-bromobenzyl)thio]-4-(4-fluorophenyl)-4H-1,2,4-triazole. One direction is to further investigate its potential as an anti-cancer agent, as it has shown promising results in various cancer cell lines. Another direction is to investigate its potential as an anti-inflammatory agent, as it has shown to inhibit the production of pro-inflammatory cytokines. Additionally, further studies can be conducted to investigate its potential as an anti-microbial agent, as it exhibits antimicrobial activity against various bacterial and fungal strains.

Scientific Research Applications

3-benzyl-5-[(4-bromobenzyl)thio]-4-(4-fluorophenyl)-4H-1,2,4-triazole has shown promising results in various scientific research applications. It has been studied for its potential as an anti-cancer agent, as it exhibits cytotoxic activity against various cancer cell lines. It has also been studied for its potential as an anti-inflammatory agent, as it inhibits the production of pro-inflammatory cytokines. Additionally, it has been studied for its potential as an anti-microbial agent, as it exhibits antimicrobial activity against various bacterial and fungal strains.